Cas no 850910-74-6 (4-bis(2-cyanoethyl)sulfamoyl-N-(2Z)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-bis(2-cyanoethyl)sulfamoyl-N-(2Z)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 850910-74-6
• MF: C₂₂H₂₁N₅O₃S₂
• MW: 467.563841581345
• CID: 6158881
• PubChem ID: 2152718
• Update Time: 2025-10-24

4-bis(2-cyanoethyl)sulfamoyl-N-(2Z)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(2-cyanoethyl)sulfamoyl-N-(2Z)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• F0566-0374
• 4-[bis(2-cyanoethyl)sulfamoyl]-N-(3-ethyl-1,3-benzothiazol-2-ylidene)benzamide
• (Z)-4-(N,N-bis(2-cyanoethyl)sulfamoyl)-N-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• 850910-74-6
• 4-[bis(2-cyanoethyl)sulfamoyl]-N-[(2Z)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• AKOS024584465

• Inchi： 1S/C22H21N5O3S2/c1-2-27-19-7-3-4-8-20(19)31-22(27)25-21(28)17-9-11-18(12-10-17)32(29,30)26(15-5-13-23)16-6-14-24/h3-4,7-12H,2,5-6,15-16H2,1H3/b25-22-
• InChI Key： WFENPKGGCPDZKV-LVWGJNHUSA-N
• SMILES： S(C1C=CC(C(/N=C2/N(CC)C3C=CC=CC=3S/2)=O)=CC=1)(N(CCC#N)CCC#N)(=O)=O

Computed Properties

• Exact Mass: 467.10858190g/mol
• Monoisotopic Mass: 467.10858190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 883
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 151Ų

Additional information on 4-bis(2-cyanoethyl)sulfamoyl-N-(2Z)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

4-Bis(2-Cyanoethyl)Sulfamoyl-N-(2Z)-3-Ethyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidenebenzamide: A Comprehensive Overview

The compound with CAS No. 850910-74-6, known as 4-bis(2-cyanoethyl)sulfamoyl-N-(2Z)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a sulfamoyl group, a benzothiazole moiety, and cyanoethyl substituents. The benzothiazole ring system is a key structural feature that contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of sulfamoyl groups in drug design and material synthesis. The presence of the sulfamoyl group in this compound suggests potential applications in pharmaceuticals, particularly in the development of new drug delivery systems or as a component in bioactive molecules. The cyanoethyl substituents further enhance the compound's versatility, as they can participate in various chemical reactions, including nucleophilic additions and polymerizations.

The benzothiazole moiety is well-known for its aromatic stability and ability to form strong hydrogen bonds. This makes the compound suitable for applications in optoelectronics and sensor technologies. For instance, researchers have explored the use of benzothiazole-containing compounds in the development of organic light-emitting diodes (OLEDs) and photovoltaic materials. The Z-isomer configuration of the benzothiazole ring in this compound adds another layer of complexity, potentially influencing its electronic properties and reactivity.

From a synthetic perspective, the preparation of 4-bis(2-cyanoethyl)sulfamoyl-N-(2Z)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide involves a multi-step process that requires precise control over reaction conditions. The synthesis typically begins with the preparation of the benzothiazole core, followed by functionalization with the sulfamoyl and cyanoethyl groups. Recent advancements in catalytic methods have made it possible to achieve higher yields and better control over stereochemistry during these reactions.

One of the most promising applications of this compound lies in its potential use as a building block for advanced materials. Its ability to form self-assembled monolayers (SAMs) has been explored in recent studies, suggesting its utility in surface modification and nanotechnology. Additionally, the compound's reactivity under specific conditions makes it a valuable precursor for synthesizing more complex molecules with tailored properties.

In terms of toxicity and environmental impact, preliminary studies indicate that 4-bis(2-cyanoethyl)sulfamoyl-N-(2Z)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide exhibits low toxicity at concentrations typically used in laboratory settings. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

Looking ahead, the development of novel synthetic routes for this compound could significantly expand its range of applications. For example, incorporating green chemistry principles into its synthesis could make it more sustainable and environmentally friendly. Furthermore, exploring its interactions with biological systems could unlock new opportunities in drug discovery and therapeutic development.

In conclusion, 4-bis(2-cyanoethyl)sulfamoyl-N-(2Z)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide is a versatile compound with immense potential across multiple disciplines. Its unique structure and reactivity make it an attractive candidate for both fundamental research and practical applications. As scientific understanding continues to grow, this compound is likely to play an increasingly important role in advancing modern chemistry and materials science.